Cas no 2229473-82-7 (1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene
• CAS No: 2229473-82-7
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 6070098
• PubChem ID: 165645615
• Update Time: 2025-05-24

1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene
• 2229473-82-7
• EN300-1932102

• Inchi： 1S/C9H7ClF3NO2/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14(15)16/h1-2,5H,3-4H2
• InChI Key： DDPRGFNGMLRQTG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene

1-Chloro-2-(2-Nitroethyl)-4-(Trifluoromethyl)Benzene: A Comprehensive Overview

1-Chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene, identified by the CAS registry number 2229473-82-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with three distinct substituents: a chlorine atom at position 1, a nitroethyl group at position 2, and a trifluoromethyl group at position 4. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it an intriguing subject of study for researchers.

The synthesis of 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene involves a series of carefully controlled reactions, including nitration, chlorination, and fluorination processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. The nitro group at position 2 is particularly reactive, making it a valuable component in the development of functional materials and pharmaceutical intermediates.

One of the most notable features of this compound is its stability under various conditions. The trifluoromethyl group at position 4 contributes to the molecule's hydrophobicity and thermal stability, while the chlorine atom enhances its reactivity in certain chemical transformations. These properties make 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene an ideal candidate for use in high-performance polymers, advanced coatings, and electronic materials.

In terms of applications, this compound has found significant utility in the field of materials science. Its ability to undergo various post-synthetic modifications allows for the creation of tailored materials with specific functionalities. For instance, researchers have explored its potential as a precursor for the synthesis of novel aromatic polymers with enhanced mechanical and thermal properties.

Recent studies have also highlighted the role of CAS No. 2229473-82-7 in drug discovery efforts. The nitro group's reactivity has been leveraged to develop bioactive compounds with potential therapeutic applications. Additionally, the trifluoromethyl group's electron-withdrawing effects have been exploited to modulate the pharmacokinetic properties of drug candidates.

The environmental impact of this compound is another area of active research. While it exhibits high stability under normal conditions, its degradation pathways under specific environmental conditions are being investigated to ensure sustainable practices in its production and use.

In conclusion, 1-chloro-2-(2-nitroethyl)-4-(trifluoromethyl)benzene, or CAS No. 2229473-82-7, stands as a testament to the ingenuity and precision in modern organic chemistry. Its unique structure, versatile properties, and wide-ranging applications continue to make it a focal point for scientific exploration and innovation.